Cas no 2227856-25-7 ((3R)-3-hydroxy-3-(2-methylfuran-3-yl)propanoic acid)

• Product Name: (3R)-3-hydroxy-3-(2-methylfuran-3-yl)propanoic acid
• CAS No: 2227856-25-7
• MF: C₈H₁₀O₄
• MW: 170.162602901459
• CID: 6250364
• PubChem ID: 165628189
• Update Time: 2025-06-14

(3R)-3-hydroxy-3-(2-methylfuran-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-hydroxy-3-(2-methylfuran-3-yl)propanoic acid
• 2227856-25-7
• EN300-1771319

• Inchi： 1S/C8H10O4/c1-5-6(2-3-12-5)7(9)4-8(10)11/h2-3,7,9H,4H2,1H3,(H,10,11)/t7-/m1/s1
• InChI Key： JHGSGZXKTWVPBZ-SSDOTTSWSA-N
• SMILES： O1C=CC(=C1C)[C@@H](CC(=O)O)O

Computed Properties

• Exact Mass: 170.05790880g/mol
• Monoisotopic Mass: 170.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 70.7Ų

Additional information on (3R)-3-hydroxy-3-(2-methylfuran-3-yl)propanoic acid

Latest Research Insights on (3R)-3-hydroxy-3-(2-methylfuran-3-yl)propanoic acid (CAS: 2227856-25-7) in Chemical Biology and Pharmaceutical Applications

The compound (3R)-3-hydroxy-3-(2-methylfuran-3-yl)propanoic acid (CAS: 2227856-25-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and implications for drug development.

Recent studies have highlighted the role of (3R)-3-hydroxy-3-(2-methylfuran-3-yl)propanoic acid as a key intermediate in the biosynthesis of bioactive natural products. Its furan ring and hydroxy acid moieties make it a versatile building block for the synthesis of more complex molecules with potential pharmacological activities. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the synthesis of novel anti-inflammatory agents, showing promising results in preclinical models.

From a mechanistic perspective, research has elucidated that (3R)-3-hydroxy-3-(2-methylfuran-3-yl)propanoic acid exhibits moderate inhibitory activity against certain enzymes involved in inflammatory pathways. Specifically, it has been shown to interfere with the cyclooxygenase-2 (COX-2) pathway at micromolar concentrations, suggesting its potential as a lead compound for the development of new non-steroidal anti-inflammatory drugs (NSAIDs). Further structure-activity relationship (SAR) studies are ongoing to optimize its potency and selectivity.

In addition to its anti-inflammatory properties, recent investigations have explored the compound's potential in oncology. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of (3R)-3-hydroxy-3-(2-methylfuran-3-yl)propanoic acid demonstrated selective cytotoxicity against certain cancer cell lines, particularly those with overexpression of the PI3K/AKT/mTOR pathway. These findings open new avenues for the development of targeted cancer therapies.

The synthetic accessibility of (3R)-3-hydroxy-3-(2-methylfuran-3-yl)propanoic acid has also been a focus of recent research. Several efficient synthetic routes have been developed, including asymmetric catalytic hydrogenation and enzymatic resolution methods, with yields exceeding 80% in optimized conditions. These advancements in synthesis are crucial for scaling up production for further pharmacological evaluation.

Looking forward, the unique structural features of (3R)-3-hydroxy-3-(2-methylfuran-3-yl)propanoic acid position it as a promising scaffold for medicinal chemistry optimization. Current research efforts are directed toward exploring its potential in other therapeutic areas, such as neurodegenerative diseases and metabolic disorders. The compound's favorable physicochemical properties, including good solubility and moderate lipophilicity, further enhance its drug-like characteristics.

In conclusion, (3R)-3-hydroxy-3-(2-methylfuran-3-yl)propanoic acid (CAS: 2227856-25-7) represents an exciting area of research in chemical biology and pharmaceutical development. Its diverse biological activities and synthetic tractability make it a valuable compound for further investigation. Continued research into its mechanism of action and structural optimization will likely yield important contributions to drug discovery in the coming years.